Cas no 1361780-94-0 (3,5-Bis(2,3-dichlorophenyl)-2-chloropyridine)

• Product Name: 3,5-Bis(2,3-dichlorophenyl)-2-chloropyridine
• CAS No: 1361780-94-0
• MF: C₁₇H₈Cl₅N
• MW: 403.517119407654
• CID: 4926857
• Update Time: 2025-05-21

3,5-Bis(2,3-dichlorophenyl)-2-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2,3-dichlorophenyl)-2-chloropyridine

• Inchi： 1S/C17H8Cl5N/c18-13-5-1-3-10(15(13)20)9-7-12(17(22)23-8-9)11-4-2-6-14(19)16(11)21/h1-8H
• InChI Key： RFNUIOZFGKFKHR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CN=1)C1C=CC=C(C=1Cl)Cl)C1C=CC=C(C=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 395
• XLogP3: 7.6
• Topological Polar Surface Area: 12.9

Additional information on 3,5-Bis(2,3-dichlorophenyl)-2-chloropyridine

3,5-Bis(2,3-dichlorophenyl)-2-chloropyridine (CAS No. 1361780-94-0): An Overview

3,5-Bis(2,3-dichlorophenyl)-2-chloropyridine (CAS No. 1361780-94-0) is a unique and highly specialized compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its complex molecular structure, which includes a pyridine ring substituted with dichlorophenyl groups and a chlorine atom. The intricate arrangement of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various applications in drug discovery and development.

The synthesis of 3,5-Bis(2,3-dichlorophenyl)-2-chloropyridine involves a series of well-defined chemical reactions that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, making it more efficient and cost-effective. These improvements have paved the way for large-scale synthesis, facilitating its use in both academic and industrial settings.

In terms of its chemical properties, 3,5-Bis(2,3-dichlorophenyl)-2-chloropyridine exhibits notable stability under a wide range of conditions. It is insoluble in water but readily dissolves in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). This solubility profile is advantageous for various analytical techniques and biological assays. Additionally, the compound's high melting point and low volatility contribute to its stability during storage and handling.

The biological activity of 3,5-Bis(2,3-dichlorophenyl)-2-chloropyridine has been the subject of extensive research. Studies have shown that this compound possesses potent antifungal and antibacterial properties, making it a promising candidate for the development of novel antimicrobial agents. In vitro assays have demonstrated its efficacy against a broad spectrum of fungal and bacterial strains, including those that are resistant to conventional antibiotics. This broad-spectrum activity is attributed to the compound's ability to disrupt key cellular processes in microorganisms.

Beyond its antimicrobial properties, 3,5-Bis(2,3-dichlorophenyl)-2-chloropyridine has also shown potential as a lead compound for the development of anticancer drugs. Preclinical studies have indicated that it can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of signaling pathways that are dysregulated in cancer cells, such as those involving protein kinases and transcription factors. These findings suggest that this compound could be further optimized to develop more potent and selective anticancer agents.

In the realm of drug discovery, 3,5-Bis(2,3-dichlorophenyl)-2-chloropyridine serves as an important scaffold for structure-activity relationship (SAR) studies. By systematically modifying the substituents on the pyridine ring and dichlorophenyl groups, researchers can explore how these changes affect the compound's biological activity. This approach has led to the identification of several analogs with enhanced potency and selectivity, opening new avenues for therapeutic development.

The safety profile of 3,5-Bis(2,3-dichlorophenyl)-2-chloropyridine is another critical aspect that has been thoroughly investigated. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), rigorous safety assessments are necessary to ensure its safe use in clinical settings. Ongoing research aims to further elucidate the pharmacokinetic and pharmacodynamic properties of this compound to inform its potential use in human trials.

In conclusion, 3,5-Bis(2,3-dichlorophenyl)-2-chloropyridine (CAS No. 1361780-94-0) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable tool for drug discovery and development. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic applications, it is poised to play an increasingly important role in addressing unmet medical needs.